Cas no 2411199-68-1 (N-(2-hydroxyethyl)-N-(octahydro-1H-quinolizin-1-yl)methylbut-2-ynamide)
N-(2-hydroxyethyl)-N-(octahydro-1H-quinolizin-1-yl)methylbut-2-ynamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-26574717
- N-(2-hydroxyethyl)-N-[(octahydro-1H-quinolizin-1-yl)methyl]but-2-ynamide
- 2411199-68-1
- N-(2,3,4,6,7,8,9,9a-Octahydro-1H-quinolizin-1-ylmethyl)-N-(2-hydroxyethyl)but-2-ynamide
- N-(2-hydroxyethyl)-N-(octahydro-1H-quinolizin-1-yl)methylbut-2-ynamide
-
- Inchi: 1S/C16H26N2O2/c1-2-6-16(20)18(11-12-19)13-14-7-5-10-17-9-4-3-8-15(14)17/h14-15,19H,3-5,7-13H2,1H3
- InChI Key: PLRKQLVOCGPHFH-UHFFFAOYSA-N
- SMILES: O=C(C#CC)N(CCO)CC1CCCN2CCCCC21
Computed Properties
- Exact Mass: 278.199428076g/mol
- Monoisotopic Mass: 278.199428076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 43.8Ų
N-(2-hydroxyethyl)-N-(octahydro-1H-quinolizin-1-yl)methylbut-2-ynamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26574717-1.0g |
N-(2-hydroxyethyl)-N-[(octahydro-1H-quinolizin-1-yl)methyl]but-2-ynamide |
2411199-68-1 | 95.0% | 1.0g |
$0.0 | 2025-03-20 | |
| Enamine | EN300-26574717-1g |
N-(2-hydroxyethyl)-N-[(octahydro-1H-quinolizin-1-yl)methyl]but-2-ynamide |
2411199-68-1 | 1g |
$0.0 | 2023-09-14 |
N-(2-hydroxyethyl)-N-(octahydro-1H-quinolizin-1-yl)methylbut-2-ynamide Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on N-(2-hydroxyethyl)-N-(octahydro-1H-quinolizin-1-yl)methylbut-2-ynamide
Comprehensive Analysis of N-(2-hydroxyethyl)-N-(octahydro-1H-quinolizin-1-yl)methylbut-2-ynamide (CAS No. 2411199-68-1)
The compound N-(2-hydroxyethyl)-N-(octahydro-1H-quinolizin-1-yl)methylbut-2-ynamide (CAS No. 2411199-68-1) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and biochemical research. This molecule features a quinolizine core, a heterocyclic scaffold known for its bioactivity, combined with a hydroxyethyl and butynamide moiety, which enhances its solubility and reactivity. Researchers are particularly interested in its role as a potential modulator of biological pathways, given the growing demand for novel compounds in drug discovery and development.
One of the most searched questions in the field of organic chemistry is: "What are the synthetic routes for quinolizine derivatives?" This aligns with the interest in N-(2-hydroxyethyl)-N-(octahydro-1H-quinolizin-1-yl)methylbut-2-ynamide, as its synthesis often involves multi-step reactions, including reductive amination and alkyne functionalization. The compound's CAS No. 2411199-68-1 is frequently queried in scientific databases, reflecting its relevance in academic and industrial settings. Additionally, the rise of AI-driven drug discovery has further amplified the need for structurally diverse molecules like this one, as they serve as valuable inputs for machine learning models predicting bioactivity.
From a biochemical perspective, the hydroxyethyl group in this compound is critical for its interactions with enzymes and receptors. Recent studies highlight the importance of such polar functionalities in improving drug-likeness and ADME (Absorption, Distribution, Metabolism, Excretion) properties. These topics are highly searched in the context of medicinal chemistry, making N-(2-hydroxyethyl)-N-(octahydro-1H-quinolizin-1-yl)methylbut-2-ynamide a subject of ongoing investigation. Furthermore, its butynamide segment introduces a rigid alkyne bond, which can be leveraged for click chemistry applications—a trending area in bioconjugation and probe design.
The structural complexity of this compound also raises questions about its stereochemistry and conformational stability, both of which are hot topics in computational chemistry. Researchers often search for "how to predict the 3D structure of quinolizine derivatives", underscoring the need for advanced modeling techniques. The octahydro-1H-quinolizin-1-yl moiety, in particular, presents challenges due to its fused ring system, which can adopt multiple conformations. This has led to collaborations between synthetic chemists and computational experts to optimize the compound's properties for specific applications.
In the context of green chemistry, there is growing interest in sustainable synthesis methods for compounds like N-(2-hydroxyethyl)-N-(octahydro-1H-quinolizin-1-yl)methylbut-2-ynamide. Searches for "eco-friendly amide coupling reagents" and "catalyst-free alkyne reactions" reflect this trend. The compound's potential as a building block for biodegradable materials is another area of exploration, aligning with global efforts to reduce environmental impact. Its CAS No. 2411199-68-1 is often cross-referenced in patents related to sustainable chemical processes.
Finally, the compound's applicability in neuroscience research has sparked curiosity, particularly regarding its interaction with G-protein-coupled receptors (GPCRs). Given the increasing prevalence of neurological disorders, molecules with quinolizine scaffolds are being screened for their neuroprotective effects. This ties into broader searches for "new targets for neurodegenerative diseases" and "small molecule modulators of GPCRs", positioning N-(2-hydroxyethyl)-N-(octahydro-1H-quinolizin-1-yl)methylbut-2-ynamide as a promising candidate for future studies.
2411199-68-1 (N-(2-hydroxyethyl)-N-(octahydro-1H-quinolizin-1-yl)methylbut-2-ynamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)